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These application notes provide a comprehensive guide to understanding and replicating the

formation of ikaite (CaCO₃·6H₂O) in a controlled laboratory setting that mimics the conditions of

sea ice. The protocols and data presented are synthesized from multiple experimental studies

and are intended to serve as a foundational resource for investigations into ikaite

crystallization, its role in biogeochemical cycles, and its potential applications.

Introduction to Ikaite in Sea Ice
Ikaite is a metastable, hydrated calcium carbonate mineral that precipitates in cold, aqueous

environments.[1][2][3] Its recent discovery in sea ice has significant implications for our

understanding of carbon cycling in polar regions.[4][5] The formation and dissolution of ikaite in

sea ice can influence air-sea CO₂ exchange, making it a critical area of study in climate

science.[5][6] In artificial sea ice, the controlled environment allows for detailed investigation

into the physicochemical processes that govern ikaite precipitation.[7][8]

Factors Influencing Ikaite Formation
The precipitation of ikaite is a complex process governed by several key environmental

parameters. Understanding these factors is crucial for successful and reproducible ikaite

formation in artificial sea ice.
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Temperature: Ikaite formation is favored at low temperatures, typically near the freezing point

of seawater and below.[1][6][7] Experiments have been successfully conducted at

temperatures ranging from 0°C to -4°C.[7]

Salinity: Salinity affects the ionic strength and the activities of Ca²⁺ and CO₃²⁻ ions in the

brine. Ikaite can form over a wide range of salinities, from 0 to 105.[2][3][7] In artificial

seawater (ASW), the time until precipitation begins (induction time) tends to increase with

salinity.[2][3][7]

pH: A higher pH promotes the formation of ikaite by increasing the concentration of

carbonate ions (CO₃²⁻), thus increasing the saturation state of the solution with respect to

ikaite.[2][3][7] Experiments are typically conducted in a pH range of 8.5 to 10.0.[7]

Phosphate Concentration: Phosphate can act as an inhibitor for the formation of more stable

calcium carbonate polymorphs like calcite, thereby favoring the precipitation of ikaite.[1][8][9]

However, studies have also shown that ikaite can form in the absence of phosphate in

artificial seawater, suggesting that other ions may also play a role.[2][3][7]

Quantitative Data on Ikaite Formation
The following tables summarize quantitative data from various studies on ikaite formation in

both experimental and natural sea ice.

Table 1: Experimental Conditions for Ikaite Precipitation
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Parameter
Range
Investigated

Medium Observations Reference

Temperature (°C) 0 to -4

Artificial

Seawater (ASW),

NaCl solution

Ikaite

precipitated

under all

conditions in

ASW.

Temperature did

not significantly

impact the onset

of precipitation.

[7]

Salinity 0 to 105
ASW, NaCl

solution

In ASW,

induction time

increased with

salinity. In NaCl,

it first increased

and then

decreased.

[2][3][7]

pH 8.5 to 10.0
ASW, NaCl

solution

Onset time for

precipitation

decreased

nonlinearly with

increasing pH.

[7]

Phosphate (µmol

kg⁻¹)
0 to 50

ASW, NaCl

solution

Phosphate was

not crucial for

ikaite formation

in ASW but was

necessary in

NaCl medium to

prevent vaterite

formation.

[2][3][7]

Table 2: Ikaite Concentrations in Experimental and Natural Sea Ice
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Location/Expe
riment

Ice Type
Ikaite
Concentration

Key Findings Reference

Sea-ice

Environmental

Research Facility

(SERF), Canada

Experimental

Sea Ice

>2000 µmol kg⁻¹

(surface), 200–

400 µmol kg⁻¹

(internal), <100

µmol kg⁻¹

(bottom)

Ikaite

precipitation

occurred at

temperatures

below -4°C and

was highly

dynamic,

responding to

changes in snow

cover and

temperature.

[6]

East Antarctic

and Terre Adélie

Natural Sea Ice

(Pack and Land-

fast)

Up to 126 mg L⁻¹

(melted sea ice)

Ikaite was found

mostly in the top

layer of sea ice.

[4]

Young First-Year

Sea Ice
Natural Sea Ice ~100 µmol kg⁻¹

Higher

abundance in

young first-year

sea ice

compared to

multi-year ice.

[5]

Multi-Year Sea

Ice
Natural Sea Ice 3 µmol kg⁻¹

Lower

concentrations

compared to

first-year ice.

[5]

Experimental Protocols
Protocol for Preparing Artificial Seawater (ASW)
This protocol is a general guideline for preparing ASW for ikaite formation experiments. The

exact concentrations may be adjusted based on the specific experimental goals.

Materials:
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Deionized water

NaCl, MgCl₂·6H₂O, Na₂SO₄, CaCl₂·2H₂O, KCl, NaHCO₃, KBr, H₃BO₃, SrCl₂·6H₂O, NaF

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bar

Procedure:

Start with a known volume of deionized water in a large beaker on a magnetic stirrer.

Dissolve the salts one at a time in the order listed above, ensuring each salt is fully dissolved

before adding the next.

For a standard ASW with a salinity of 35, the approximate concentrations are:

NaCl: ~24.5 g/L

MgCl₂·6H₂O: ~11.1 g/L

Na₂SO₄: ~4.1 g/L

CaCl₂·2H₂O: ~1.5 g/L

KCl: ~0.7 g/L

NaHCO₃: ~0.2 g/L

Adjust the pH of the final solution to the desired experimental value (e.g., 8.5-10.0) using a

calibrated pH meter and a suitable buffer or by careful addition of NaOH or HCl.

Filter the solution through a 0.22 µm filter to remove any undissolved particles.

Store the prepared ASW in a sealed container at a cool temperature to prevent evaporation

and contamination.
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Protocol for Growing Artificial Sea Ice and Precipitating
Ikaite
This protocol describes a method for growing artificial sea ice in a controlled laboratory

environment to study ikaite formation.

Materials:

Prepared Artificial Seawater (ASW)

A double-walled cooling tank or a cold room with a programmable freezer.

Insulated container for the ASW.

Temperature and salinity probes.

pH meter.

Microscope for crystal identification.

Sampling equipment (e.g., corer, spatula).

Procedure:

Setup: Place the insulated container with the prepared ASW into the cooling tank or cold

room.

Instrumentation: Position the temperature and salinity probes within the ASW to monitor

conditions throughout the experiment.

Cooling: Initiate the cooling process. A controlled, slow cooling rate is often preferred to

mimic natural sea ice growth. A typical cooling temperature is around -20°C to induce

freezing of a 28 g kg⁻¹ saline solution.[10]

Ice Formation: As the water cools and ice begins to form, the salinity of the remaining brine

will increase. Monitor the temperature, salinity, and pH of the brine.
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Ikaite Precipitation: Ikaite is expected to precipitate from the brine as it becomes

supersaturated with respect to calcium carbonate due to the concentration of ions and

changes in brine chemistry during freezing.[8]

Sampling: Once a sufficient amount of ice has formed, collect ice cores or brine samples.

Analysis:

Melt the ice samples carefully at a low temperature (e.g., 2°C) to minimize ikaite

dissolution.[5]

Immediately analyze the meltwater for total alkalinity, calcium concentration, and pH.

Examine the samples under a microscope to visually identify ikaite crystals. Ikaite crystals

are typically needle-like or prismatic.

Confirm the mineral phase using techniques such as X-ray diffraction (XRD) or Raman

spectroscopy.

Visualizing Experimental Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key processes in the

study of ikaite formation.
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Caption: Experimental workflow for the formation and analysis of ikaite in artificial sea ice.
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Caption: Key physicochemical factors influencing the precipitation of ikaite in sea ice brine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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